Nonanoyl-N-hydroxyethylglucamide

Membrane Protein Structural Biology Detergent Dialysis Protein Crystallization
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C17H35NO7
Molecular Weight 365.5 g/mol
Cat. No. B15552859
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Technical Parameters


Basic Identity
Product NameNonanoyl-N-hydroxyethylglucamide
Molecular FormulaC17H35NO7
Molecular Weight365.5 g/mol
Structural Identifiers
InChIInChI=1S/C17H35NO7/c1-2-3-4-5-6-7-8-15(23)18(9-10-19)11-13(21)16(24)17(25)14(22)12-20/h13-14,16-17,19-22,24-25H,2-12H2,1H3
InChIKeyREPLXGVUTGZQCG-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes100 mg / 250 mg / 500 mg / 1 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

HEGA-9: A Mild Sugar Surfactant for Membrane Proteins


Nonanoyl-N-hydroxyethylglucamide (HEGA-9, CAS 869653-90-7) is a non-ionic, carbohydrate-based surfactant of the acyl-N-hydroxyethylglucamide class. It comprises a nonanoyl (C9) hydrophobic tail attached to a hydroxyethylglucamide headgroup, conferring CMC values in the 39 mM range and an aggregation number of ~5 in pure water . These properties make it suitable for membrane protein solubilization, stabilization, and crystallization, where mild, non-denaturing detergents with high chemical definition are required [1].

Why HEGA-9 Differs from Alkyl Glucamides


Even within the structurally similar alkyl glucamide family, a difference of a single methylene unit in the hydrophobic chain or a change from hydroxyethyl to methyl on the amide nitrogen profoundly alters the critical micelle concentration (CMC), aggregation number, and detergent-protein compatibility [1]. For instance, HEGA-9’s C9 chain and hydroxyethyl headgroup produce a CMC (~39 mM) and micelle size (Nagg ~5) that are quantitatively distinct from those of its C8 and C10 homologs, as well as from the widely used MEGA-9 (N-methyl analog, CMC ~25 mM, Nagg ~76). These differences directly affect solubilization efficiency, dialysis removal kinetics, and the retention of enzymatic activity in functional assays [2].

HEGA-9: Key Evidence vs. Closest Analogs


CMC Window for Detergent Removal in HEGA Series

HEGA-9 exhibits a CMC of ~39 mM (1.4% w/v) in water, nearly threefold lower than HEGA-8 (C8; ~109 mM, 3.8%) and approximately 5.6-fold higher than HEGA-10 (C10; ~7.0 mM, 0.26%) [1]. This intermediate value places HEGA-9 in a 'Goldilocks' zone: it provides sufficient micellar stability for membrane protein handling while remaining high enough to permit efficient removal by dialysis or size-exclusion chromatography, a balance not offered by its shorter- or longer-chain homologs.

Membrane Protein Structural Biology Detergent Dialysis Protein Crystallization

HEGA-9 vs. MEGA-9: CMC and Micelle Differences

Replacing the N-methyl group of MEGA-9 with an N-hydroxyethyl moiety increases the CMC from ~25 mM (0.84%) to ~39 mM (1.4%) in water . The additional hydroxyl contributes to a larger headgroup, altering the packing parameter and resulting in a lower aggregation number (~5 for HEGA-9 vs. ~76 for MEGA-9) [1]. The higher CMC and smaller micelle size of HEGA-9 reduce the risk of micelle-mediated protein unfolding and facilitate finer control over the detergent:protein ratio during purification.

Detergent Design Micelle Stability Membrane Protein Solubilization

Superior UV Transparency in Spectroscopic Assays

HEGA-9 exhibits extremely low absorbance in the UV region critical for protein spectroscopy: at 260 nm (<0.1), 280 nm (<0.08), and 340 nm (<0.05) for a 1% aqueous solution . This transparency is comparable to the best-in-class glucamide detergents and is a direct consequence of the saturated alkyl chain and amide bond, which lack the aromatic or glycosidic chromophores that elevate background absorbance in some alkyl glucoside detergents.

Spectroscopic Assay Compatibility Circular Dichroism Fluorescence Spectroscopy

HEGA-9 vs. HEGA-8: DHHC Acyltransferase Activity

In a systematic screen of 72 detergents at their respective CMC values, HEGA-9 retained 30% of control autopalmitoylation activity of the Erf2-Erf4 DHHC acyltransferase, while HEGA-8 retained only 25% [1]. Although both are mild non-ionics, the longer C9 chain of HEGA-9 provides superior enzyme compatibility. HEGA-10, with a C10 chain, retained 71% activity, indicating that chain-length optimization is critical; HEGA-9 thus occupies a distinct activity-preservation profile within the HEGA series.

Enzyme Activity Preservation Functional Membrane Protein Assays High-Throughput Screening

HEGA-9: Key Application Scenarios


Membrane Protein Crystallization with Detergent Removal

HEGA-9’s intermediate CMC (~39 mM) and small micelle size (Nagg ~5) make it an optimal primary detergent for membrane protein extraction where downstream crystallization demands near-complete detergent removal . Unlike HEGA-10 (CMC ~7 mM), which resists dialysis, or HEGA-8 (CMC ~109 mM) which may not provide adequate solubilization, HEGA-9 balances micelle stability with dialyzability .

Spectroscopic Characterization of Membrane Proteins

With A280 < 0.08 at 1% solution, HEGA-9 introduces minimal UV background, enabling precise A280-based protein quantification and artifact-free circular dichroism or intrinsic fluorescence measurements . This avoids the baseline correction and subtraction steps often required when using less transparent alkyl glucosides.

Functional Assays for Membrane Acyltransferases

In DHHC-family acyltransferase assays, HEGA-9 maintains 30% of control activity at its CMC, outperforming HEGA-8 (25%) and thus providing a better option when the experimental design necessitates a C9-chain non-ionic glucamide detergent [1]. Researchers optimizing for higher activity can select HEGA-10 (71%), but HEGA-9 offers a distinct trade-off profile when lower lipophilicity is preferred.

Glycobiology and Carbohydrate Research

HEGA-9 is specifically catalogued as a glycobiology research reagent, used in the study of carbohydrate structure, synthesis, and protein-glycan interactions . Its sugar-derived headgroup ensures chemical compatibility with carbohydrate biochemistry workflows where non-sugar-based surfactants may introduce interference.

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